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Compound of Interest

Compound Name: 1,3-Butanedithiol

Cat. No.: B1597265 Get Quote

An In-depth Technical Guide to the Physical Properties of 1,3-Butanedithiol: Boiling Point and

Density

This technical guide provides a comprehensive overview of the key physical properties of 1,3-
butanedithiol, with a specific focus on its boiling point and density. The information is tailored

for researchers, scientists, and professionals in drug development who require precise data

and methodologies for the characterization of chemical compounds.

Quantitative Data Summary
The physical properties of 1,3-butanedithiol are summarized in the table below. For

comparative analysis, the corresponding properties of its oxygen analog, 1,3-butanediol, are

also included. This comparison highlights the influence of sulfur versus oxygen on these

fundamental physical characteristics. Thiols, like 1,3-butanedithiol, exhibit lower boiling points

compared to their alcohol counterparts due to the reduced ability to form strong hydrogen

bonds.[1][2]
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Physical Property 1,3-Butanedithiol 1,3-Butanediol

Boiling Point

91-93 °C at 30 mmHg[3] 173

°C (estimated at atmospheric

pressure)[4]

203-210 °C at 760 mmHg[5][6]

[7]

Density
1.052 g/mL (d20/4)[8] 1.023

g/mL at 25 °C[3]

1.0053 g/cm³ at 20 °C[5][9]

1.005 g/mL at 25 °C[6]

Molecular Formula C₄H₁₀S₂[3][8] C₄H₁₀O₂[5][9]

Molecular Weight 122.25 g/mol [3] 90.12 g/mol [9][10]

Experimental Protocols
Accurate determination of physical properties such as boiling point and density is crucial for the

characterization of chemical substances. The following sections detail the standard

experimental methodologies applicable to 1,3-butanedithiol.

Boiling Point Determination using the Thiele Tube
Method
The Thiele tube method is a convenient and widely used technique for determining the boiling

point of a liquid, especially when only a small sample is available.[11]

Apparatus and Materials:

Thiele tube

Mineral oil or other high-boiling point liquid

Thermometer

Small test tube (Durham tube)

Capillary tube (sealed at one end)

Sample of 1,3-butanedithiol
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Bunsen burner or heating mantle

Rubber band or wire for attaching the test tube to the thermometer

Procedure:

Sample Preparation: A small amount of 1,3-butanedithiol (approximately 0.5 mL) is placed

into the small test tube.

Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the

test tube containing the sample, with the open end submerged in the liquid.

Assembly: The test tube is attached to a thermometer using a rubber band. The bulb of the

thermometer should be level with the bottom of the test tube.

Heating: The entire assembly is placed in a Thiele tube filled with mineral oil, ensuring the

sample is below the oil level. The Thiele tube is then gently heated.

Observation: As the temperature rises, a stream of bubbles will begin to emerge from the

open end of the capillary tube. Heating should continue until a continuous and rapid stream

of bubbles is observed.

Cooling and Measurement: The heat source is removed, and the apparatus is allowed to

cool. The boiling point is the temperature at which the liquid just begins to enter the capillary

tube.[11] This temperature should be recorded, along with the atmospheric pressure.

Density Determination
The density of a liquid can be determined using several methods. A common and accurate

method involves the use of a pycnometer or a specific gravity bottle.

Apparatus and Materials:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1597265?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature-controlled water bath

Sample of 1,3-butanedithiol

Distilled water (for calibration)

Acetone or other volatile solvent for cleaning and drying

Procedure:

Cleaning and Drying: The pycnometer is thoroughly cleaned with a suitable solvent (e.g.,

acetone) and dried completely.

Weight of Empty Pycnometer: The mass of the clean, dry pycnometer is accurately

measured using an analytical balance.

Weight of Pycnometer with Water: The pycnometer is filled with distilled water and placed in

a temperature-controlled water bath (e.g., at 20°C or 25°C) until it reaches thermal

equilibrium. The stopper is inserted, and any excess water that emerges from the capillary is

carefully wiped away. The pycnometer is then reweighed.

Weight of Pycnometer with Sample: The pycnometer is emptied, dried, and then filled with

1,3-butanedithiol. The same procedure of thermal equilibration and weighing is followed.

Calculation: The density of the sample is calculated using the following formula:

Density of Sample = [(Mass of Pycnometer with Sample) - (Mass of Empty Pycnometer)] /

[(Mass of Pycnometer with Water) - (Mass of Empty Pycnometer)] * Density of Water at the

specified temperature

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the determination of the boiling point

of 1,3-butanedithiol using the Thiele tube method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chem.libretexts.org [chem.libretexts.org]

2. Chapter 9 Notes [web.pdx.edu]

3. Cas 24330-52-7,1,3-BUTANEDITHIOL | lookchem [lookchem.com]

4. scent.vn [scent.vn]

5. 1,3-Butanediol | C4H10O2 | CID 7896 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. (±)-1,3-ブタンジオール anhydrous, ≥99% | Sigma-Aldrich [sigmaaldrich.com]

7. 1,3-Butanediol - Wikipedia [en.wikipedia.org]

8. 1,3-Butanedithiol | C4H10S2 | CID 520119 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. materials.alfachemic.com [materials.alfachemic.com]

10. (R)-(-)-1,3-Butanediol | 6290-03-5 | FB01770 | Biosynth [biosynth.com]

11. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [Physical properties of 1,3-Butanedithiol boiling point
density]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1597265#physical-properties-of-1-3-butanedithiol-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1597265?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

